ethyl 5-amino-1-(cyclohexylmethyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-(cyclohexylmethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C13H21N3O2/c1-2-18-13(17)11-8-15-16(12(11)14)9-10-6-4-3-5-7-10/h8,10H,2-7,9,14H2,1H3
• InChI Key: CZIRWBHWENPONT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)CC2CCCCC2)N
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl] -3-methylthio-1H-pyrazole-4-carboxylate, a related compound, involves the treatment with ethyl 2-cyano-3,3-dimethylthioacrylate, showcasing the compound's versatility in synthetic chemistry (Minga, 2005).

Molecular Structure Analysis

The molecular structure of the compound is characterized by X-ray diffraction, revealing its crystallographic parameters and providing insights into its molecular geometry (Minga, 2005).

Chemical Reactions and Properties

Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate demonstrates selective cyclocondensation with 1,3-dicarbonyl compounds, leading to the formation of ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates, highlighting the compound's reactivity and potential for creating diverse chemical structures (Lebedˈ et al., 2012).

Physical Properties Analysis

The crystal structure and physical properties of related compounds, such as ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, have been determined, providing insights into the physical characteristics of these types of compounds (Kumar et al., 2018).

Scientific Research Applications

• Selective Synthesis Applications :

  • Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate has been used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones. These compounds are formed through cyclocondensation with 1,3-dicarbonyl compounds, indicating the reactivity and utility of this class of compounds in selective synthesis processes (Lebedˈ et al., 2012).

• Crystal Structure Analysis :

  • The crystal structure of similar compounds, like ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, has been determined using X-ray diffraction methods. This highlights their significance in the field of crystallography and material sciences (Minga, 2005).

• Synthesis of Functional Pyrazoles :

  • Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate has been synthesized for creating trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones. These findings underscore the compound's role in synthesizing novel functional pyrazoles with potential applications in various chemical processes (Wu et al., 2006).

• Corrosion Inhibition in Industrial Processes :

  • Derivatives like ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate have been studied for their corrosion inhibition properties on mild steel, useful in industrial pickling processes. This demonstrates the compound's potential in industrial applications, particularly in preventing corrosion (Dohare et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many pyrazole derivatives exhibit biological activity by interacting with various enzymes or receptors in the body.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

Future research could explore the potential biological activities of this compound, given the known activities of many pyrazole derivatives. This could include testing the compound in various biological assays or using it as a starting point for the synthesis of new compounds.